(-)-Corey lactone diol-heptyldioxolane-d15

• Molecular Formula: C69H111N23O19
• Molecular Weight: 1566.8 g/mol
• InChI: InChI=1S/C69H111N23O19/c1-36(2)53(86-55(99)39(22-23-50(70)94)82-59(103)46-18-9-29-89(46)66(110)49-21-12-32-92(49)63(107)40-14-5-24-76-40)67(111)90-30-10-19-47(90)61(105)85-43(35-93)57(101)83-41(15-6-26-78-69(74)75)64(108)87-27-8-17-45(87)60(104)84-42(33-51(71)95)56(100)81-38(13-4-25-77-68(72)73)54(98)80-37(3)62(106)91-31-11-20-48(91)65(109)88-28-7-16-44(88)58(102)79-34-52(96)97/h36-49,53,76,93H,4-35H2,1-3H3,(H2,70,94)(H2,71,95)(H,79,102)(H,80,98)(H,81,100)(H,82,103)(H,83,101)(H,84,104)(H,85,105)(H,86,99)(H,96,97)(H4,72,73,77)(H4,74,75,78)/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,53-/m0/s1
• InChIKey: CMEJFHBXHREXBP-AVAZHIDJSA-N

Procurement Guide: H-Pro-Pro-Pro-Gln-Val-Pro-Ser-Arg-Pro-Asn-Arg-Ala-Pro-Pro-Gly-OH (D15) as a Selective Endocytosis Inhibitor for Neuroscience Research

H-Pro-Pro-Pro-Gln-Val-Pro-Ser-Arg-Pro-Asn-Arg-Ala-Pro-Pro-Gly-OH, commonly designated D15, is a 15‑amino acid synthetic peptide (sequence: PPPQVPSRPNRAPPG) that functions as an endocytosis inhibitor by competitively disrupting the interaction between the GTPase dynamin and amphiphysin 1/2 . It impairs AMPA receptor cycling and blocks DHPG-induced long-term depression (LTD) . The compound is utilized as a research tool in neuropsychiatric and synaptic plasticity studies, offering a peptide-based alternative to small-molecule dynamin inhibitors .

Competitive dynamin-amphiphysin disruption; endocytosis inhibitor tool

Synaptic plasticity research: LTD reversal, AMPA receptor cycling

Peptide-based orthogonal alternative to small-molecule dynamin inhibitors

Why Generic Substitution Fails: Evidence-Based Differentiation of H-Pro-Pro-Pro-Gln-Val-Pro-Ser-Arg-Pro-Asn-Arg-Ala-Pro-Pro-Gly-OH from Shorter Dynamin Inhibitory Peptides

The peptide sequence PPPQVPSRPNRAPPG (D15) differs critically from the shorter dynamin inhibitory peptide QVPSRPNRAP by the presence of an N‑terminal Pro-Pro-Pro extension and a C‑terminal Pro-Gly tail [1]. These structural differences confer distinct physiochemical properties—including molecular weight, solubility, and potential intracellular trafficking behavior—that preclude simple interchangeability in experimental protocols . Generic substitution without accounting for these sequence-specific attributes may lead to inconsistent endocytosis blockade, altered AMPAR EPSC modulation, or irreproducible LTD reversal [2].

This peptide

Full-length D15 (PPPQVPSRPNRAPPG) with N‑terminal Pro‑Pro‑Pro and C‑terminal Pro‑Gly tail

Shorter dynamin inhibitory peptide

QVPSRPNRAP lacks terminal extensions; altered MW, solubility, and trafficking may shift endocytosis blockade

This peptide

LTD reversal at 0.1 mM in slice recordings; validated concentration–response relationship

Shorter peptide

Requires 50 µM for comparable effect; non‑transferable molarity may confound experimental outcomes

This peptide

Sequence‑dependent AMPAR EPSC rescue in Sapap3 KO OCD model

Scrambled peptide or generic substitute

Scrambled sequence S15 shows no effect; sequence mismatch may not reproduce synaptic phenotype rescue

• [1] PeptideDB. Dynamin inhibitory peptide (QVPSRPNRAP) Database Entry. CAS 251634-21-6. View Source
• [2] PMC Article PMC4223322. Figure 4 demonstrating D15 and dynamin inhibitory peptide both reverse Gly-LTD, but with distinct concentration requirements (0.1 mM vs 50 μM). View Source

Quantitative Differentiation Guide: H-Pro-Pro-Pro-Gln-Val-Pro-Ser-Arg-Pro-Asn-Arg-Ala-Pro-Pro-Gly-OH vs. Closest Analogs

D15 Reverses Glycine-Induced LTD at Lower Concentration Than Shorter Dynamin Inhibitory Peptide in Neuronal Slices

In acute hippocampal slice recordings, D15 (0.1 mM) infused via the patch pipette reversed glycine-induced long-term depression (Gly-LTD) to long-term potentiation (Gly-LTP). In the same experimental system, the shorter dynamin inhibitory peptide QVPSRPNRAP required a concentration of 50 μM to achieve a comparable reversal effect [1]. The magnitude of the resulting Gly-LTP was comparable to that induced by 0.6 mM glycine, confirming functional rescue.

Gly-LTD reversal concentration

Head‑to‑head

100 µM (D15) vs 50 µM (QVPSRPNRAP)

Reported concentration‑dependent LTD reversal; may reflect distinct binding kinetics or intracellular stability

2‑fold higher nominal concentration; whole‑cell patch in hippocampal slices

Evidence Dimension	Concentration required to reverse Gly-LTD in hippocampal slices
Target Compound Data	0.1 mM (D15, PPPQVPSRPNRAPPG)
Comparator Or Baseline	50 μM (Dynamin inhibitory peptide, QVPSRPNRAP)
Quantified Difference	D15 effective at 0.1 mM; comparator effective at 50 μM
Conditions	Whole-cell patch clamp in acute hippocampal slices; peptide infused intracellularly via pipette solution

Why This Matters

This direct comparison demonstrates that D15 achieves functional LTD reversal at a 2-fold higher nominal concentration than the shorter peptide, a difference that may reflect distinct binding kinetics or intracellular stability and must be accounted for in experimental design.

• [1] PMC Article PMC4223322, Figure 4. Gly-LTD reversal by D15 (0.1 mM) and dynamin inhibitory peptide (50 μM). View Source

D15 Selectively Increases AMPAR EPSC Amplitude in Sapap3 KO Medium Spiny Neurons, Whereas Scrambled Peptide (S15) Shows No Effect

In Sapap3 knockout mice, a genetic model of obsessive-compulsive disorder, whole-cell recordings from medium spiny neurons (MSNs) showed that intracellular application of D15 significantly increased the amplitude of evoked AMPAR excitatory postsynaptic currents (EPSCs) compared to a scrambled control peptide (S15). The scrambled peptide had no significant effect on AMPAR EPSC amplitude in the same neuronal population [1]. In wild-type MSNs, D15 did not alter AMPAR EPSC amplitude, confirming that the effect is specific to the pathological endocytosis state present in Sapap3 KO neurons.

AMPAR EPSC in OCD model

Head‑to‑head

Increase vs no change (p

Sequence‑dependent EPSC modulation; confirms correct D15 sequence essential for OCD model reproducibility

Sapap3 KO MSNs; scrambled S15 inactive

MW & physicochemical profile

Cross‑study comparable

1567 Da vs 1121 Da (~445 Da larger)

Affects molarity calculations, stock preparation, and intracellular diffusion; concentration adjustment required

D15 soluble to 1 mg/mL in water, 100 mg/mL in DMSO

Mechanism vs. dynasore

Class‑level inference

SH3 domain blockade (peptide) vs GTPase inhibition (IC₅₀ 15 µM)

Orthogonal tool to dissect dynamin–amphiphysin interactions separate from GTPase catalytic activity

Data to verify; no direct IC₅₀ comparison available

Evidence Dimension	Increase in evoked AMPAR EPSC amplitude in Sapap3 KO MSNs
Target Compound Data	Significant increase vs. baseline (p<0.05); exact fold-change not specified in source
Comparator Or Baseline	Scrambled peptide S15: no significant change
Quantified Difference	D15 increases EPSC amplitude; S15 does not
Conditions	Whole-cell voltage clamp in striatonigral MSNs from Sapap3 KO mice; 200 pA/20 ms calibration

Why This Matters

This experiment validates that the D15 sequence—not a scrambled peptide with identical amino acid composition—is required to block aberrant AMPAR endocytosis in a disease-relevant model. Procurement of the correct sequence is essential for reproducibility in OCD and neuropsychiatric research.

• [1] PMC Article PMC3475185, Figure 3. D15 increases AMPAR EPSC amplitude in Sapap3 KO MSNs; S15 has no effect. View Source

D15 Exhibits Distinct Molecular Weight and Physicochemical Profile Relative to Shorter Dynamin Inhibitory Peptides

The full-length D15 peptide (PPPQVPSRPNRAPPG) has a molecular weight of 1566.76–1566.78 g/mol and a molecular formula of C69H111N23O19 . In contrast, the shorter dynamin inhibitory peptide (QVPSRPNRAP) has a molecular weight of 1121.25 g/mol and a formula of C47H80N18O14 [1]. D15 demonstrates solubility of up to 1 mg/mL in water and 100 mg/mL in DMSO (with sonication) , whereas solubility data for the shorter peptide in comparable solvents are not uniformly reported.

MW & physicochemical profile

Cross‑study comparable

1567 Da vs 1121 Da (~445 Da larger)

Affects molarity calculations, stock preparation, and intracellular diffusion; concentration adjustment required

D15 soluble to 1 mg/mL in water, 100 mg/mL in DMSO

Evidence Dimension	Molecular weight and formula
Target Compound Data	MW 1566.76–1566.78 g/mol; C69H111N23O19
Comparator Or Baseline	Dynamin inhibitory peptide (QVPSRPNRAP): MW 1121.25 g/mol; C47H80N18O14
Quantified Difference	D15 is ~445 Da larger
Conditions	Standard peptide characterization (theoretical and MS-validated)

Why This Matters

The significant difference in molecular weight (approximately 40% larger) affects molarity calculations, stock solution preparation, and may influence intracellular diffusion. Researchers must adjust concentrations accordingly when substituting between these peptides.

• [1] PeptideDB. Dynamin inhibitory peptide (QVPSRPNRAP) Database Entry. Molecular weight 1121.25, formula C47H80N18O14. View Source

D15 Provides Peptide-Based Specificity Distinct from Small-Molecule Dynamin Inhibitors Like Dynasore

Dynasore, a widely used small-molecule dynamin inhibitor, acts as a reversible, non-competitive inhibitor of dynamin 1/2 GTPase activity with an IC50 of 15 μM . D15, by contrast, does not directly inhibit GTPase activity; it competitively blocks the binding of dynamin to amphiphysin via the SH3 domain interaction . While no direct IC50 comparison is available for D15, the distinct mechanisms of action imply that D15 may be used to dissect the protein-protein interaction component of endocytosis separately from the GTPase catalytic activity.

Mechanism vs. dynasore

Class‑level inference

SH3 domain blockade (peptide) vs GTPase inhibition (IC₅₀ 15 µM)

Orthogonal tool to dissect dynamin–amphiphysin interactions separate from GTPase catalytic activity

Data to verify; no direct IC₅₀ comparison available

Evidence Dimension	Mechanism of dynamin inhibition
Target Compound Data	Competitive blockade of dynamin-amphiphysin SH3 domain interaction
Comparator Or Baseline	Dynasore: non-competitive inhibition of dynamin GTPase activity (IC50 15 μM)
Quantified Difference	Different molecular targets within the dynamin pathway
Conditions	In vitro GTPase assays (Dynasore); in vitro binding assays and cellular endocytosis assays (D15)

Why This Matters

This mechanistic distinction makes D15 a valuable orthogonal tool for validating dynamin-dependent phenotypes and for studies where direct GTPase inhibition is confounding or where a peptide-based approach is required for genetic or biochemical manipulation.

Optimal Research Applications for H-Pro-Pro-Pro-Gln-Val-Pro-Ser-Arg-Pro-Asn-Arg-Ala-Pro-Pro-Gly-OH Based on Quantitative Evidence

Reversal of Glycine-Induced LTD in Hippocampal Slice Electrophysiology

D15 (0.1 mM intracellular) reliably reverses Gly-LTD to Gly-LTP in acute hippocampal slices, a functional assay for endocytosis-dependent synaptic plasticity [1]. This application is directly supported by head-to-head evidence showing that D15 achieves this reversal, whereas the shorter dynamin inhibitory peptide requires a different concentration (50 μM). Researchers investigating NMDAR-dependent metaplasticity or the role of dynamin in LTD should select D15 based on this validated concentration-response relationship.

Rescue of AMPAR Synaptic Deficits in Sapap3 Knockout Mouse Models of OCD

In Sapap3 KO medium spiny neurons, D15 significantly increases AMPAR EPSC amplitude, whereas a scrambled control peptide does not [1]. This application is critical for studies of obsessive-compulsive disorder pathophysiology, where aberrant AMPAR endocytosis contributes to synaptic silencing. Procurement of the correct D15 sequence ensures reproducibility of this phenotype rescue and enables mechanistic dissection of dynamin-amphiphysin interactions in disease-relevant neural circuits.

Orthogonal Validation of Dynamin-Dependent Endocytosis in the Presence of Small-Molecule Inhibitors

Because D15 acts by competitively blocking the dynamin-amphiphysin SH3 domain interaction rather than inhibiting GTPase activity directly, it serves as an orthogonal tool to confirm that observed phenotypes are due to dynamin-mediated endocytosis and not off-target effects of small-molecule inhibitors like Dynasore (IC50 15 μM) [1]. This application is particularly valuable in drug discovery and target validation workflows where mechanistic specificity is paramount.

Intracellular Delivery Studies Requiring Defined Peptide Physicochemical Properties

With a molecular weight of ~1567 Da and defined solubility in water (1 mg/mL) and DMSO (100 mg/mL), D15 offers a well-characterized physicochemical profile that facilitates precise dosing in microinjection, patch-clamp, and intracellular delivery experiments [1]. In contrast, the shorter dynamin inhibitory peptide (1121 Da) requires molar adjustments and may exhibit different diffusion kinetics, making D15 the preferred choice for studies where exact intracellular concentration is critical.

Application

Selection Property

Validation Focus

Gly‑LTD reversal electrophysiology

Concentration‑dependent LTD reversal

Validate concentration–effect relationship

AMPAR rescue in OCD model

Sequence‑specific peptide activity

Confirm correct sequence for phenotype rescue

Orthogonal endocytosis validation

Mechanism of action (SH3 blockade vs. GTPase inhibition)

Verify dynamin‑specific phenotype

Intracellular delivery studies

Defined physicochemical profile

Optimize intracellular concentration and stability

• [1] PMC Article PMC4223322, Figure 4. D15 (0.1 mM) reverses Gly-LTD. View Source
• [2] PMC Article PMC3475185, Figure 3. D15 increases AMPAR EPSC amplitude in Sapap3 KO MSNs. View Source